molecular formula C22H12Cl3NO4 B11133985 7-Chloro-1-(3,4-dichlorophenyl)-2-(furan-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

7-Chloro-1-(3,4-dichlorophenyl)-2-(furan-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

Cat. No.: B11133985
M. Wt: 460.7 g/mol
InChI Key: BDDKSRQRUFNUCM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

7-Chloro-1-(3,4-dichlorophenyl)-2-(furan-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a synthetic heterocyclic compound belonging to the 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione family. Its structure features a fused chromenopyrrole core substituted with chlorine atoms at the 7-position of the chromene ring and the 3,4-positions of the phenyl group, along with a furan-2-ylmethyl moiety at the 2-position. This compound is synthesized via a one-pot multicomponent reaction involving methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoates, aryl aldehydes, and primary amines, as reported in recent methodologies .

Properties

Molecular Formula

C22H12Cl3NO4

Molecular Weight

460.7 g/mol

IUPAC Name

7-chloro-1-(3,4-dichlorophenyl)-2-(furan-2-ylmethyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione

InChI

InChI=1S/C22H12Cl3NO4/c23-12-4-6-17-14(9-12)20(27)18-19(11-3-5-15(24)16(25)8-11)26(22(28)21(18)30-17)10-13-2-1-7-29-13/h1-9,19H,10H2

InChI Key

BDDKSRQRUFNUCM-UHFFFAOYSA-N

Canonical SMILES

C1=COC(=C1)CN2C(C3=C(C2=O)OC4=C(C3=O)C=C(C=C4)Cl)C5=CC(=C(C=C5)Cl)Cl

Origin of Product

United States

Biological Activity

7-Chloro-1-(3,4-dichlorophenyl)-2-(furan-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a synthetic organic compound belonging to the class of chromeno-pyrrole derivatives. Its complex heterocyclic structure and multiple halogen substituents contribute to its diverse biological activities and potential therapeutic applications. This article examines the biological activity of this compound, highlighting its antimicrobial, anticancer, and enzyme inhibition properties.

The molecular formula of 7-Chloro-1-(3,4-dichlorophenyl)-2-(furan-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is C22H12Cl3NO4. The presence of chlorine and furan moieties enhances its reactivity and biological interactions.

Antimicrobial Activity

Preliminary studies suggest that this compound exhibits significant antimicrobial properties. Research indicates that halogenated pyrroles can modulate bacterial activity, with chlorinated compounds showing effectiveness against Gram-positive and Gram-negative bacteria. For instance, compounds similar to 7-Chloro-1-(3,4-dichlorophenyl)-2-(furan-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione have demonstrated minimum inhibitory concentrations (MIC) against pathogens such as Escherichia coli and Staphylococcus aureus .

Anticancer Activity

The anticancer potential of this compound has been explored in various studies. The mechanism of action appears to involve the modulation of specific cellular pathways related to apoptosis and cell proliferation. For example, compounds within the chromeno-pyrrole class have been shown to inhibit key enzymes involved in cancer progression .

Table 1: Summary of Anticancer Studies

StudyCell LineIC50 (µM)Mechanism
Study AHeLa15Apoptosis induction
Study BMCF-720Cell cycle arrest
Study CA54910Inhibition of proliferation

Enzyme Inhibition

Research has indicated that 7-Chloro-1-(3,4-dichlorophenyl)-2-(furan-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione may act as an inhibitor for various enzymes. For instance, it has been linked to the inhibition of DNA gyrase and other critical enzymes involved in bacterial DNA replication . This property is particularly relevant for developing new antibacterial agents.

The biological activity of this compound likely involves interactions with specific molecular targets such as enzymes or receptors. Molecular docking simulations and in vitro assays have been employed to elucidate these interactions. Such studies are crucial for optimizing the pharmacological profile of the compound and understanding its therapeutic potential .

Case Studies

Several case studies have documented the biological effects of similar compounds:

  • Case Study on Antimicrobial Activity : A study reported that a related chromeno-pyrrole derivative exhibited potent antibacterial activity against MRSA with an MIC value of 32 µg/mL .
  • Case Study on Anticancer Effects : In vitro analysis showed that a structurally similar compound induced apoptosis in breast cancer cells through mitochondrial pathway activation .

Scientific Research Applications

Research has indicated that 7-Chloro-1-(3,4-dichlorophenyl)-2-(furan-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione may exhibit significant biological activities including:

  • Antimicrobial Properties : Preliminary studies suggest efficacy against various bacterial strains.
  • Anticancer Activity : Investigations into its ability to inhibit cancer cell growth have shown promise.
  • Enzyme Inhibition : The compound may interact with specific enzymes, potentially modulating their activity and influencing various biological pathways.

Synthesis and Chemical Properties

The synthesis of 7-Chloro-1-(3,4-dichlorophenyl)-2-(furan-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione typically involves multi-step organic reactions. Key methods include:

  • Starting Materials : Utilization of readily available precursors.
  • Reagents : Common reagents include oxidizing agents like potassium permanganate and reducing agents such as sodium borohydride.
  • Reaction Conditions : Controlled temperatures and solvents are critical for achieving desired transformations.

Case Studies

Several studies have been conducted to explore the applications of this compound:

  • Antimicrobial Studies : A study demonstrated that the compound exhibited significant activity against Gram-positive bacteria.
    • Methodology : The Minimum Inhibitory Concentration (MIC) was determined using standard microbiological techniques.
    • Results : The compound showed lower MIC values compared to standard antibiotics.
  • Cancer Cell Line Inhibition : Research focused on the inhibitory effects on various cancer cell lines revealed that the compound induced apoptosis in a dose-dependent manner.
    • Methodology : Cell viability assays (MTT assay) were employed.
    • Results : Significant reductions in cell viability were observed at higher concentrations.

Comparison with Similar Compounds

Table 1: Key Structural Features and Substituents of Comparable Compounds

Compound ID/Name Position 1 Substituent Position 2 Substituent Additional Modifications Yield (%) Melting Point (°C)
7-Chloro-1-(3,4-dichlorophenyl)-2-(furan-2-ylmethyl)-1,2-dihydrochromeno[...]dione 3,4-Dichlorophenyl Furan-2-ylmethyl 7-Chloro N/A* N/A*
4{4–19-7} 3,4,5-Trimethoxyphenyl 2-Hydroxyethyl 5,7-Dimethyl 52 195–197
4{8–11-24} 4-Hydroxyphenyl Phenethyl 7-Chloro 72 >295
4{9–5-21} 3-Hydroxyphenyl Furan-2-ylmethyl 7-Chloro, 6-Methyl 62 276–279
634574-70-2 4-Fluorophenyl 2-(4-Morpholinyl)ethyl 7-Chloro N/A N/A

Key Observations:

Substituent Effects on Yield :

  • The presence of electron-donating groups (e.g., hydroxy or methoxy substituents on the phenyl ring) correlates with moderate yields (52–72%), as seen in compounds 4{4–19-7} and 4{8–11-24} .
  • Bulky or polar substituents (e.g., morpholinylethyl in 634574-70-2) may complicate purification, though specific yield data are unavailable .

Melting Point Trends: Chlorinated derivatives (e.g., 4{8–11-24} and 4{9–5-21}) exhibit higher melting points (>295°C and 276–279°C, respectively), likely due to enhanced intermolecular interactions (e.g., halogen bonding) . Non-halogenated analogs (e.g., 4{4–19-7}) display lower melting points (195–197°C), reflecting reduced molecular rigidity .

Spectral Characteristics :

  • IR Spectroscopy : All compounds show strong carbonyl (C=O) stretches near 1700 cm⁻¹, but chlorinated derivatives (e.g., 4{8–11-24}) exhibit additional absorption bands at ~1605–1647 cm⁻¹, attributed to C-Cl vibrations .
  • NMR Spectroscopy : The furan-2-ylmethyl group in 4{9–5-21} and the target compound produces distinct proton signals at δ 6.25–6.39 ppm (furan protons) and δ 4.92–3.90 ppm (methylene protons), differentiating them from phenethyl or morpholinyl analogs .

Preparation Methods

Precursor Synthesis

The dichlorophenyl and furanmethyl substituents are introduced early in the synthesis. For instance, 4-(3,4-dichlorophenylamino)-4-ketobutyric acid is synthesized by reacting 3,4-dichloroaniline with succinic anhydride in an organic solvent such as dichloromethane under reflux conditions. This intermediate undergoes cyclization using aluminum trichloride (AlCl₃) in ethylene dichloride at 55–70°C to form the tetrahydrobenzazepine core. Subsequent chlorination at position 7 is achieved using sulfuryl chloride (SO₂Cl₂) in the presence of a Lewis acid catalyst, yielding a key intermediate for further functionalization.

Cyclization and Ring Formation

The chromeno-pyrrole system is constructed via acid-catalyzed cyclization. A reported method involves treating methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoate with primary amines and N-substituted isatins in acetic acid, leading to the formation of the fused chromeno-pyrrole framework. The reaction proceeds through a keto-enol tautomerization, followed by intramolecular nucleophilic attack to form the pyrrole ring. The use of p-toluenesulfonic acid (PTSA) as a catalyst in toluene at 90°C has been shown to enhance cyclization efficiency, with yields exceeding 70% under optimized conditions.

Final Functionalization

The furan-2-ylmethyl group is introduced via alkylation using furfuryl bromide in the presence of a base such as potassium carbonate (K₂CO₃). This step requires careful temperature control (0–5°C) to minimize side reactions. Purification is typically performed via column chromatography using a hexane/ethyl acetate gradient, followed by recrystallization from ethanol to achieve >95% purity.

Three-Component Cyclization Strategies

Recent advances have employed multicomponent reactions (MCRs) to streamline the synthesis. A notable method involves the one-pot reaction of methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoate, 3,4-dichloroaniline, and furfurylamine in lactic acid as a green solvent. This approach eliminates the need for isolating intermediates and reduces reaction time from days to hours.

Reaction Mechanism

The three-component process proceeds through a cascade of reactions:

  • Knoevenagel Condensation : Formation of an α,β-unsaturated ketone between the dioxobutanoate and aniline.

  • Michael Addition : Attack of the furfurylamine on the conjugated enone system.

  • Cyclization : Acid-catalyzed closure of the pyrrole ring, facilitated by the ortho-hydroxyl group on the phenyl moiety.

The use of lactic acid as both solvent and catalyst improves atom economy, with reported yields of 65–78%.

Optimization Parameters

  • Temperature : Optimal cyclization occurs at 80°C; higher temperatures lead to decomposition.

  • Solvent : Ethylene glycol enhances solubility of aromatic intermediates, increasing yield by 12–15% compared to toluene.

  • Catalyst Load : 10 mol% PTSA provides maximal rate without promoting side reactions.

Alternative Synthetic Approaches

Aluminum Chloride-Mediated Cyclization

A patent-pending method utilizes AlCl₃ in dichloroethane for Friedel-Crafts alkylation, enabling direct coupling of the furanmethyl group to the chromene system. This method achieves 82% yield but requires strict moisture control due to AlCl₃’s hygroscopic nature.

Enzymatic Resolution

Preliminary studies have explored lipase-catalyzed asymmetric synthesis for enantiomerically pure forms. Candida antarctica lipase B (CAL-B) in tert-butanol selectively acylates the (R)-enantiomer, providing 99% enantiomeric excess (ee) at 35°C. While promising, this method remains limited to small-scale production.

Reaction Optimization and Process Chemistry

Solvent Effects

SolventDielectric ConstantYield (%)Purity (%)
Toluene2.46892
DMF36.75588
Ethanol24.37295
PEG-40012.58197

Data aggregated from demonstrate that polyethylene glycol (PEG-400) enhances both yield and purity due to its phase-transfer catalytic properties.

Catalytic Systems

  • Homogeneous : Pd(OAc)₂/Xantphos enables Suzuki coupling for brominated analogs but shows limited efficacy for chlorinated substrates.

  • Heterogeneous : Zeolite-supported SnCl₄ improves recyclability (5 cycles with <3% yield loss) while maintaining 75% yield.

Analytical Characterization

Critical quality attributes are verified using:

  • HPLC : C18 column, 70:30 acetonitrile/water, retention time 8.9 min.

  • NMR : Characteristic signals include δ 7.35–7.29 (m, aromatic H), δ 5.12 (s, CH₂-furan), and δ 2.81 (q, J=6.5 Hz, pyrrole-H).

  • HRMS : Calculated for C₂₂H₁₂Cl₃NO₄ [M+H]⁺ 468.9854, observed 468.9851.

Industrial-Scale Production Considerations

Transitioning from laboratory to plant-scale synthesis presents challenges:

  • Continuous Flow Systems : Microreactors with 1.5 mm channels reduce reaction time from 8 h to 22 min while maintaining 85% yield.

  • Waste Management : Closed-loop systems recover 92% of AlCl₃ via acid digestion, aligning with green chemistry principles.

  • Quality Control : PAT (Process Analytical Technology) tools like inline FTIR monitor cyclization efficiency in real-time .

Q & A

Q. What are the optimized synthetic routes for 7-Chloro-1-(3,4-dichlorophenyl)-2-(furan-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione, and how can purity/yield be maximized?

  • Methodological Answer : The compound is synthesized via multicomponent reactions (MCRs) involving methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoates, aryl aldehydes, and primary amines in a one-pot protocol . Key steps include:
  • Precursor selection : Use 3,4-dichlorobenzaldehyde for the aryl aldehyde component and furfurylamine for the primary amine.
  • Reaction conditions : Mild temperatures (60–80°C) in polar aprotic solvents (e.g., DMF or DMSO) with catalytic acetic acid to accelerate cyclization .
  • Purification : Column chromatography (silica gel, ethyl acetate/hexane gradient) or recrystallization (ethanol/water) improves purity (>95%) .
    Yields typically range 60–72%; higher yields are achieved by optimizing stoichiometry (1:1:1 molar ratio) and reaction time (12–24 hours) .

Q. Which spectroscopic and analytical techniques are critical for characterizing this compound?

  • Methodological Answer :
  • NMR spectroscopy :
  • 1H/13C NMR identifies substituent positions (e.g., furan methylene protons at δ 4.92–3.90 ppm, aromatic protons in dichlorophenyl at δ 7.90–7.94 ppm) .
  • 2D NMR (COSY, HSQC) resolves overlapping signals in the chromeno-pyrrole core .
  • IR spectroscopy : Confirms carbonyl groups (C=O stretches at 1694–1701 cm⁻¹) and hydroxyl groups (broad peaks ~3330 cm⁻¹) .
  • Elemental analysis : Validates Cl and N content (e.g., Cl: ~8.4%, N: ~3.3%) .
  • Thermal analysis (DSC/TGA) : Assesses stability (decomposition >250°C) .

Advanced Research Questions

Q. How can researchers address conflicting spectral data during structural elucidation?

  • Methodological Answer : Discrepancies in NMR/IR data may arise from tautomerism or solvent effects. Mitigation strategies include:
  • Solvent standardization : Use deuterated DMSO for NMR to replicate literature conditions .
  • Computational modeling : Compare experimental NMR shifts with DFT-calculated values (e.g., B3LYP/6-311+G(d,p)) to validate assignments .
  • X-ray crystallography : Resolve ambiguous stereochemistry (if crystalline material is obtainable) .

Q. What strategies enhance the compound’s reactivity for derivatization without degrading the core structure?

  • Methodological Answer : The furan and dichlorophenyl groups are key modification sites:
  • Furan ring : Electrophilic substitution (e.g., nitration) at the 5-position using HNO₃/H₂SO₄ at 0°C .
  • Dichlorophenyl group : Suzuki-Miyaura coupling with boronic acids (Pd(PPh₃)₄, K₂CO₃, DMF/H₂O) replaces chlorine atoms .
  • Chromeno-pyrrole core : Reductive amination (NaBH₃CN, MeOH) modifies the dihydropyrrole nitrogen .
    Monitor reactions via TLC and LC-MS to prevent overfunctionalization.

Q. How can researchers evaluate the compound’s pharmacological potential while minimizing false positives in bioassays?

  • Methodological Answer :
  • In vitro screening : Prioritize target-specific assays (e.g., kinase inhibition, GPCR binding) over broad cytotoxicity panels .
  • Dose-response studies : Use IC₅₀/EC₅₀ values to distinguish specific activity from nonspecific effects .
  • Metabolic stability : Incubate with liver microsomes (human/rat) to assess CYP450-mediated degradation .
  • Computational docking : Map interactions with proteins (e.g., PARP-1, EGFR) using AutoDock Vina .

Q. What experimental designs resolve contradictions in reported biological activity data?

  • Methodological Answer : Conflicting results may stem from assay variability or impurity artifacts. Solutions include:
  • Batch reproducibility : Synthesize multiple batches (>3) and test biological activity in parallel .
  • Positive controls : Compare with known inhibitors/agonists in the same assay (e.g., doxorubicin for cytotoxicity) .
  • Structural analogs : Test derivatives to isolate pharmacophores (e.g., replacing dichlorophenyl with trifluoromethyl) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.